BRD9 Degradation Potency vs. dBRD9
In the G401 rhabdoid tumor cell line, CW-3308 reduced BRD9 protein levels by 68% at 1 nM and >90% at 10 nM after only 3 hours of treatment, with a DC₅₀ < 1 nM and Dmax > 95% [1]. In direct Western blot comparisons within the same study, CW-3308 and its structural analog compound 19 at 1 nM achieved 68% and 59% BRD9 depletion respectively, while the first-generation PROTAC dBRD9 showed substantially weaker degradation at equivalent concentrations [1]. dBRD9 has a reported degradation IC₅₀ of 56.6 nM in MOLM-13 AML cells [2], representing an approximately >50-fold potency differential. The paper's SAR optimization further demonstrated that precursor compound 18, which shares the BI-7273-derived warhead with dBRD9, was already ~3-fold more potent than dBRD9; CW-3308 was further optimized beyond compound 18 through iterative medicinal chemistry [1].
vs. dBRD9: IC₅₀ ~57 nM
| Evidence Dimension | BRD9 protein degradation potency (DC₅₀ / degradation at fixed concentration) |
|---|---|
| Target Compound Data | CW-3308: DC₅₀ < 1 nM; 68% BRD9 depletion at 1 nM; >90% depletion at 10 nM; Dmax > 95% (G401 cells, 3h treatment) |
| Comparator Or Baseline | dBRD9: IC₅₀ = 56.6 nM in MOLM-13 cells; qualitatively weaker degradation vs. CW-3308 in direct Western blot comparison (G401 cells, same study) |
| Quantified Difference | CW-3308 is approximately >50-fold more potent than dBRD9 based on DC₅₀ comparison; achieves near-complete degradation (Dmax > 95%) vs. dBRD9 which shows incomplete degradation at comparable concentrations |
| Conditions | G401 rhabdoid tumor cell line; 3-hour treatment; Western blotting analysis with β-actin loading control; HiBit assay for DC₅₀ determination |
Why This Matters
The sub-nanomolar DC₅₀ of CW-3308 enables complete BRD9 depletion at low concentrations, critical for in vivo efficacy studies where achieving high and sustained tumor drug exposure with PROTACs remains challenging; the >50-fold improvement over dBRD9 directly translates to lower required dosing and reduced off-target risk from the CRBN-recruiting moiety.
- [1] 药渡Cyber. Analysis of the Discovery of CW-3308 as a Potent, Selective, and Orally Efficacious PROTAC Degrader of BRD9. Sohu, 2024-11-01. [Detailed Chinese-language analysis of Wang et al. JMC 2024 including SAR tables, Western blot comparisons, and PK data]. View Source
- [2] dBRD9 | Chemical Probes Portal. Potent and selective degrader of BRD9 (IC₅₀ = 56.6 nM in MOLM-13 cells). Does not degrade BRD4 or BRD7 at concentrations up to 5 μM. View Source
